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Compound of Interest

Compound Name: 4-Formylphenyl 4-chlorobenzoate

CAS No.: 108577-34-0

Cat. No.: B2995405

Get Quote

Executive Summary & Pharmacophore Analysis
The molecule 4-formylphenyl 4-chlorobenzoate (FPCB) represents a "privileged scaffold" in

medicinal chemistry—a versatile intermediate capable of generating diverse bioactive libraries.

Its structural utility lies in its dual-functionality:

The Benzoate Ester Linker: Provides a hydrolytically stable yet metabolically relevant

connection. The p-chloro substitution on the benzoyl ring significantly enhances lipophilicity (

), facilitating membrane permeability compared to unsubstituted benzoates.

The Reactive Aldehyde Handle: The 4-formyl group serves as a "warhead" precursor, ready

for condensation with amines to form Schiff bases (imines), hydrazones, or cyclization into

imidazoles.

This guide details the synthesis of the FPCB parent scaffold and its conversion into two distinct

classes of bioactive derivatives: Schiff Base Antimicrobials and Imidazole-based Lactate

Dehydrogenase (LDH) Inhibitors.
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Structural Logic (SAR Foundation)
Chlorine Atom (C-4 position): Increases electron withdrawal on the ring, enhancing the

electrophilicity of the carbonyl carbon, potentially strengthening interactions with serine

residues in target enzyme active sites.

Ester Bond: Acts as a hydrogen bond acceptor. In prodrug design, this bond can be cleaved

by intracellular esterases to release the active aldehyde/acid species.

Aldehyde/Imine Region: The primary site for target engagement (e.g., DNA intercalation or

enzyme chelation).

Synthetic Architecture
The synthesis is modular. The parent scaffold is first constructed via Steglich esterification or

Acyl Chloride substitution, followed by divergent derivatization.
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Figure 1: Divergent synthetic pathway starting from the FPCB intermediate.

Detailed Experimental Protocols
Phase 1: Synthesis of the Parent Scaffold (FPCB)
Objective: Synthesis of 4-formylphenyl 4-chlorobenzoate via Acyl Chloride Method

(Preferred for scale-up over DCC due to simpler purification).

Reagents:
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4-Chlorobenzoic acid (1.0 eq)

Thionyl chloride (

) (Excess)[1]

4-Hydroxybenzaldehyde (1.0 eq)

Triethylamine (

) (1.2 eq)

Dichloromethane (DCM) (Solvent)

Protocol:

Activation: In a dry round-bottom flask, reflux 4-chlorobenzoic acid with excess thionyl

chloride for 3 hours. Monitor cessation of HCl gas evolution.

Evaporation: Remove excess

under reduced pressure to yield crude 4-chlorobenzoyl chloride.

Coupling: Dissolve 4-hydroxybenzaldehyde and triethylamine in dry DCM at 0°C.

Addition: Dropwise add the 4-chlorobenzoyl chloride (dissolved in DCM) to the aldehyde

solution.

Reaction: Stir at room temperature for 4–6 hours.

Workup: Wash the organic layer with 5%

, then water, then brine. Dry over

.

Purification: Recrystallize from ethanol.

Validation: FTIR (C=O ester stretch ~1735 cm⁻¹, C=O aldehyde stretch ~1690 cm⁻¹).
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Phase 2: Synthesis of Bioactive Derivatives[2]
A. Schiff Base Derivatives (Antimicrobial)
Mechanism: Formation of an azomethine (-CH=N-) linkage.[2] Protocol:

Dissolve FPCB (0.01 mol) in absolute ethanol (20 mL).

Add equimolar primary amine (e.g., 4-aminoantipyrine or substituted aniline).

Add 2-3 drops of glacial acetic acid (catalyst).

Reflux for 4–8 hours. Monitor via TLC (Mobile phase: Hexane:Ethyl Acetate 7:3).

Cool to precipitate the solid product. Filter and recrystallize from ethanol/DMF.

B. Imidazole Derivatives (Anticancer/LDH Inhibition)
Mechanism: Debus-Radziszewski imidazole synthesis. Protocol:

Mix FPCB (1 eq), Benzil (1 eq), and Ammonium Acetate (4 eq) in glacial acetic acid.

Reflux for 6–8 hours.

Pour reaction mixture into crushed ice/water.

Neutralize with ammonium hydroxide to precipitate the imidazole derivative.

Note: This specific derivative targets Lactate Dehydrogenase (LDH), a key enzyme in the

glycolytic pathway of cancer cells (Warburg effect).

Biological Activity & SAR Analysis[2][4][5]
Biological Profiling Data
The following table summarizes the observed activity of FPCB derivatives based on recent

literature [1][2].
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Derivative Class Target/Organism Activity Metric Key Insight

Imidazole Derivative
Lactate

Dehydrogenase (LDH)
IC50 < 10 µM

Inhibits anaerobic

glycolysis in tumor

cells.

Schiff Base (Aniline)
Staphylococcus

aureus
MIC: 12.5–25 µg/mL

High activity due to

lipophilic Cl-benzoate

tail.

Schiff Base

(Heterocyclic)
Escherichia coli MIC: 50–100 µg/mL

Gram-negative activity

is lower due to outer

membrane barrier.

Parent (FPCB) Bacillus subtilis Moderate

Aldehyde group

shows non-specific

cytotoxicity.

Structure-Activity Relationship (SAR) Logic
The biological potency is driven by specific molecular regions. The diagram below maps the

pharmacophore.
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Figure 2: SAR map highlighting the functional contribution of each molecular region.

Mechanism of Action
Antimicrobial: The azomethine nitrogen (in Schiff bases) interferes with normal cell

processes by forming hydrogen bonds with the active centers of cell constituents. The

lipophilic 4-chlorobenzoate moiety facilitates the transport of the molecule across the lipid

bilayer of the bacterial cell wall.

Anticancer (LDH Inhibition): The imidazole derivatives mimic the substrate of Lactate

Dehydrogenase. By blocking LDH, the drug cuts off the energy supply (ATP) generated via

anaerobic glycolysis, which hypoxic cancer cells rely on heavily [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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